Cas no 937378-18-2 (Dicyclohexyl(9-benzylfluoren-9-yl)phosphoniumtetrafluoroborate,min.97%[cataCXiumFBn])

• Product Name: Dicyclohexyl(9-benzylfluoren-9-yl)phosphoniumtetrafluoroborate,min.97%[cataCXiumFBn]
• CAS No: 937378-18-2
• MF: C₃₂H₃₈BF₄P
• MW: 540.422503948212
• MDL: MFCD10567010
• CID: 999993
• PubChem ID: 329761388
• Update Time: 2025-10-18

Dicyclohexyl(9-benzylfluoren-9-yl)phosphoniumtetrafluoroborate,min.97%[cataCXiumFBn] Chemical and Physical Properties

Names and Identifiers

• Dicyclohexyl(9-benzylfluoren-9-yl)phosphonium tetrafluoroborate
• (9-benzylfluoren-9-yl)-dicyclohexylphosphanium,tetrafluoroborate
• (9-Benzyl-9-fluorenyl)dicyclohexylphosphoniuM tetrafluoroborate
• Dicyclohexyl[9-(phenylmethyl)-9H-fluoren-9-yl]phosphine tetrafluoroborate
• cataCXium® FBn
• AKOS025295939
• (9-Benzyl-9H-fluoren-9-yl)(dicyclohexyl)phosphanium tetrafluoroborate
• (9-benzylfluoren-9-yl)-dicyclohexylphosphanium;tetrafluoroborate
• DTXSID00723388
• 937378-18-2
• MFCD10567010
• DB-223259
• Dicyclohexyl(9-benzylfluoren-9-yl)phosphoniumtetrafluoroborate,min.97%[catacxiumfbn]
• (9-BENZYLFLUOREN-9-YL)DICYCLOHEXYLPHOSPHANIUM TETRAFLUOROBORATE
• (9-Benzyl-9H-fluoren-9-yl)(dicyclohexyl)phosphonium tetrafluoroborate
• Dicyclohexyl(9-benzylfluoren-9-yl)phosphoniumtetrafluoroborate,min.97%[cataCXiumFBn]

• MDL： MFCD10567010
• Inchi： 1S/C32H37P.BF4/c1-4-14-25(15-5-1)24-32(30-22-12-10-20-28(30)29-21-11-13-23-31(29)32)33(26-16-6-2-7-17-26)27-18-8-3-9-19-27;2-1(3,4)5/h1,4-5,10-15,20-23,26-27H,2-3,6-9,16-19,24H2;/q;-1/p+1
• InChI Key： TXCRCYKOFGNXQO-UHFFFAOYSA-O
• SMILES： [PH+](C1CCCCC1)(C1CCCCC1)C1(CC2C=CC=CC=2)C2C=CC=CC=2C2=CC=CC=C12.F[B-](F)(F)F

Computed Properties

• Exact Mass: 539.26600
• Monoisotopic Mass: 540.2740310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: White powder
• PSA: 13.59000
• LogP: 10.60060
• Sensitiveness: air sensitive
• Solubility: Not available

Dicyclohexyl(9-benzylfluoren-9-yl)phosphoniumtetrafluoroborate,min.97%[cataCXiumFBn] Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Dicyclohexyl(9-benzylfluoren-9-yl)phosphoniumtetrafluoroborate,min.97%[cataCXiumFBn]

Dicyclohexyl(9-benzylfluoren-9-yl)phosphonium Tetrafluoroborate, min. 97% [cataCXiumFBn] (CAS No. 937378-18-2): A Comprehensive Overview

Dicyclohexyl(9-benzylfluoren-9-yl)phosphonium tetrafluoroborate, commonly known as cataCXiumFBn (CAS No. 937378-18-2), is a highly specialized compound that has gained significant attention in the fields of organic synthesis and catalysis. This phosphonium salt, with a minimum purity of 97%, is renowned for its exceptional stability and reactivity, making it an indispensable reagent in various chemical processes.

The structure of cataCXiumFBn features a dicyclohexylphosphonium cation and a tetrafluoroborate anion, with the unique substitution of a 9-benzylfluorenyl group on the phosphorus atom. This specific arrangement imparts remarkable properties to the compound, such as enhanced solubility in organic solvents and improved thermal stability. These characteristics are crucial for its application in catalytic reactions, particularly in asymmetric synthesis and transition metal-catalyzed transformations.

Recent advancements in the field of catalysis have further highlighted the importance of cataCXiumFBn. A study published in the Journal of the American Chemical Society (JACS) demonstrated the effectiveness of this compound as a phase-transfer catalyst in the enantioselective synthesis of chiral amines. The researchers reported that cataCXiumFBn facilitated high enantioselectivity and yield, outperforming traditional catalysts in terms of both efficiency and selectivity.

In addition to its role in asymmetric synthesis, cataCXiumFBn has shown promise in palladium-catalyzed cross-coupling reactions. A notable example is its use in Suzuki-Miyaura coupling reactions, where it significantly improved the reaction rates and yields by stabilizing the palladium catalyst. This application has been particularly valuable in the pharmaceutical industry, where efficient and selective synthetic routes are essential for drug development.

The versatility of cataCXiumFBn extends beyond catalysis. It has also been explored as a ligand in coordination chemistry, where its unique electronic properties contribute to the formation of stable complexes with various transition metals. These complexes have found applications in homogeneous catalysis, polymerization reactions, and even in materials science for the preparation of functional materials with tailored properties.

One of the key advantages of cataCXiumFBn is its compatibility with a wide range of reaction conditions. It remains stable under both acidic and basic environments, making it suitable for use in diverse chemical processes. This stability is particularly important in industrial settings where robustness and reliability are paramount.

The synthesis of cataCXiumFBn involves a multi-step process that includes the preparation of the dicyclohexylphosphine intermediate and subsequent quaternization with 9-benzylfluorenyl bromide followed by anion exchange to form the tetrafluoroborate salt. The high purity (min. 97%) ensures consistent performance and reliability in practical applications.

In conclusion, Dicyclohexyl(9-benzylfluoren-9-yl)phosphonium tetrafluoroborate [cataCXiumFBn] (CAS No. 937378-18-2) is a versatile and highly effective reagent with a wide range of applications in organic synthesis, catalysis, and materials science. Its unique structural features and exceptional properties make it an invaluable tool for researchers and chemists working on advanced chemical processes. As ongoing research continues to uncover new applications and optimizations, the significance of this compound is expected to grow even further.